Cas no 1788948-82-2 (3-(2,4-dioxopyrimidin-1-yl)-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]propanamide)

• Product Name: 3-(2,4-dioxopyrimidin-1-yl)-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]propanamide
• CAS No: 1788948-82-2
• MF: C₂₁H₁₉N₅O₃
• MW: 389.407263994217
• CID: 5367721
• Update Time: 2025-05-21

3-(2,4-dioxopyrimidin-1-yl)-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dioxopyrimidin-1-yl)-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]propanamide

• Inchi： 1S/C21H19N5O3/c1-14-5-4-10-26-13-17(23-20(14)26)15-6-2-3-7-16(15)22-18(27)8-11-25-12-9-19(28)24-21(25)29/h2-7,9-10,12-13H,8,11H2,1H3,(H,22,27)(H,24,28,29)
• InChI Key： GEXCBNVZHJTTQL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C1=CN2C(=N1)C(C)=CC=C2)(=O)CCN1C(=O)NC(=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-(2,4-dioxopyrimidin-1-yl)-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]propanamide

3-(2,4-Dioxopyrimidin-1-yl)-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]propanamide: A Comprehensive Overview

3-(2,4-Dioxopyrimidin-1-yl)-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]propanamide, identified by the CAS number 1788948-82-2, is a complex organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique chemical properties and biological activities. The structure of this molecule incorporates multiple functional groups, including a dioxopyrimidine ring and an imidazo[1,2-a]pyridine moiety, making it a prime candidate for research in drug discovery, materials science, and advanced chemical synthesis.

The synthesis of this compound involves a series of intricate reactions that highlight the importance of precise stoichiometry and reaction conditions. Recent advancements in catalytic methodologies have enabled the efficient construction of such complex molecules. For instance, the use of transition metal catalysts has significantly improved the yield and purity of this compound during its synthesis. Researchers have also explored alternative synthetic pathways to minimize environmental impact and reduce production costs.

One of the most promising applications of 3-(2,4-Dioxopyrimidin-1-yl)-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]propanamide lies in its potential as a therapeutic agent. Preclinical studies have demonstrated its ability to modulate key biological targets associated with various diseases, including cancer and neurodegenerative disorders. The dioxopyrimidine moiety is known to exhibit anti-inflammatory properties, while the imidazo[1,2-a]pyridine group contributes to its antioxidant activity. These dual functionalities make the compound a versatile candidate for drug development.

In addition to its biomedical applications, this compound has shown remarkable properties in materials science. Its unique electronic structure makes it suitable for use in organic electronics, such as OLEDs (organic light-emitting diodes) and organic photovoltaic devices. Recent research has focused on optimizing its solubility and stability under various conditions to enhance its performance in these applications.

The structural complexity of 3-(2,4-Dioxopyrimidin-1-yl)-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]propanamide presents both challenges and opportunities for chemists. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are essential for confirming its structure and purity. Computational chemistry tools have also played a pivotal role in predicting its reactivity and stability under different conditions.

From an environmental perspective, the synthesis and application of this compound must adhere to strict sustainability guidelines. Researchers are actively exploring green chemistry approaches to minimize waste generation and reduce energy consumption during its production. These efforts align with global initiatives aimed at promoting sustainable development in the chemical industry.

In conclusion, 3-(2,4-Dioxopyrimidin-1-yl)-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]propanamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure and multifaceted properties make it a valuable subject for ongoing research. As scientific advancements continue to unfold, this compound is expected to contribute significantly to both academic knowledge and industrial innovation.